Cas no 50789-45-2 (3-Phenoxybenzonitrile)
3-Phenoxybenzonitrile structure
Product Name:3-Phenoxybenzonitrile
CAS No:50789-45-2
MF:C13H9NO
MW:195.216663122177
MDL:MFCD05669318
CID:366471
PubChem ID:3414161
Update Time:2025-04-19
3-Phenoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenoxybenzonitrile
- Benzonitrile, 3-phenoxy-
- 3-phenoxy-benzonitrile
- 3-phenoxybenzenecarbonitrile
- 3-Cyanodiphenyl ether
- IBUQEIIFTPFARK-UHFFFAOYSA-N
- OR0826
- SBB091875
- 5922AJ
- TRA0052214
- SY013585
- AB0061413
- AX8088805
- ST24042407
- A
- Z57900344
- MS-0832
- FT-0692253
- EN300-59779
- AKOS005108930
- SCHEMBL7186441
- CS-0119917
- A828299
- 50789-45-2
- MFCD05669318
- AC-23561
- DTXSID60392256
- DB-071253
-
- MDL： MFCD05669318
- Inchi： 1S/C13H9NO/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9H
- InChI Key： IBUQEIIFTPFARK-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 195.06800
- Monoisotopic Mass: 195.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 33
Experimental Properties
- Boiling Point: 310.7℃ at 760 mmHg
- Flash Point: 131℃
- PSA: 33.02000
- LogP: 3.35058
3-Phenoxybenzonitrile Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
3-Phenoxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Phenoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 033913-5g |
3-Phenoxybenzonitrile |
50789-45-2 | 98% | 5g |
￡204.00 | 2022-03-01 | |
| Fluorochem | 033913-25g |
3-Phenoxybenzonitrile |
50789-45-2 | 98% | 25g |
￡612.00 | 2022-03-01 | |
| Alichem | A019098453-5g |
3-Phenoxybenzonitrile |
50789-45-2 | 97% | 5g |
$356.53 | 2023-09-01 | |
| Alichem | A019098453-10g |
3-Phenoxybenzonitrile |
50789-45-2 | 97% | 10g |
$513.13 | 2023-09-01 | |
| Alichem | A019098453-100g |
3-Phenoxybenzonitrile |
50789-45-2 | 97% | 100g |
$752.45 | 2023-09-01 | |
| Fluorochem | 033913-1g |
3-Phenoxybenzonitrile |
50789-45-2 | 98% | 1g |
￡68.00 | 2022-03-01 | |
| Chemenu | CM154927-100g |
3-Phenoxybenzonitrile |
50789-45-2 | 95+% | 100g |
$697 | 2021-06-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851091-5g |
3-Phenoxybenzonitrile |
50789-45-2 | ≥97% | 5g |
766.80 | 2021-05-17 | |
| Chemenu | CM154927-100g |
3-Phenoxybenzonitrile |
50789-45-2 | 95+% | 100g |
$697 | 2022-06-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P15110-1g |
3-Phenoxybenzonitrile |
50789-45-2 | 97% | 1g |
￥639.0 | 2022-04-27 |
3-Phenoxybenzonitrile Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
50789-45-2 (3-Phenoxybenzonitrile) Related Products
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- 37563-42-1(4-(4-methylphenoxy)benzonitrile)
- 3096-81-9(4-Phenoxybenzonitrile)
- 19179-31-8(3,5-Dimethoxybenzonitrile)
- 473923-98-7(3-Methoxy-5-methylbenzonitrile)
- 38791-62-7(4-Phenoxyphthalonitrile)
- 124993-53-9(3-hydroxy-5-methoxybenzonitrile)
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